Cas no 72391-22-1 (1-ethyl-2-{(1E)-2-[(4-methylphenyl)amino]prop-1-en-1-yl}naphtho[1,2-d][1,3]thiazol-1-ium iodide)

• Product Name: 1-ethyl-2-{(1E)-2-[(4-methylphenyl)amino]prop-1-en-1-yl}naphtho[1,2-d][1,3]thiazol-1-ium iodide
• CAS No: 72391-22-1
• MF: C₂₃H₂₃IN₂S
• MW: 486.411596536636
• CID: 1755158
• PubChem ID: 6450427
• Update Time: 2025-04-21

1-ethyl-2-{(1E)-2-[(4-methylphenyl)amino]prop-1-en-1-yl}naphtho[1,2-d][1,3]thiazol-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-{(1E)-2-[(4-methylphenyl)amino]prop-1-en-1-yl}naphtho[1,2-d][1,3]thiazol-1-ium iodide
• 1-Ethyl-2-{2-[(4-methylphenyl)amino]prop-1-en-1-yl}naphtho[1,2-d][1,3]thiazol-1-ium iodide
• naphtho[1,2-d]thiazolium, 1-ethyl-2-[2-[(4-methylphenyl)amino]-1-propen-1-yl]-, iodide (1:1)
• N-[(E)-1-(1-ethylbenzo[e][1,3]benzothiazol-1-ium-2-yl)prop-1-en-2-yl]-4-methylaniline,iodide
• Naphtho(1,2-d)thiazolium, 1-ethyl-2-(2-((4-methylphenyl)amino)-1-propen-1-yl)-, iodide (1:1)
• DTXSID30888151
• DTXCID401027433
• Naphtho(1,2-d)thiazolium, 1-ethyl-2-(2-((4-methylphenyl)amino)-1-propenyl)-, iodide
• 1-Ethyl-2-(2-(4-toluidino)-1-propenyl)naphtho(1,2-d)thiazolium iodide
• 72391-22-1

• Inchi： 1S/C23H22N2S.HI/c1-4-25-22(15-17(3)24-19-12-9-16(2)10-13-19)26-21-14-11-18-7-5-6-8-20(18)23(21)25;/h5-15H,4H2,1-3H3;1H
• InChI Key： XSYJASTXUKJIIC-UHFFFAOYSA-N
• SMILES： [I-].S1C2C=CC3C=CC=CC=3C=2[N+](=C1/C=C(\C)/NC1C=CC(C)=CC=1)CC

Computed Properties

• Exact Mass: 462.8823
• Monoisotopic Mass: 486.06267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 17.98